Cas no 1201657-89-7 (Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1201657-89-7
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• MDL: MFCD20482175
• CID: 4562742
• PubChem ID: 67027735
• Update Time: 2025-06-11

Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• tert-Butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• tert-Butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• 1-Boc-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine
• tert-butyl 3-(4-bromopyrazol-1-yl)pyrrolidine-1-carboxylate
• t-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• SB40814
• CS-0048381
• AS-35778
• tert-Butyl3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• SY100238
• 1201657-89-7
• MFCD20482175
• AKOS027338772
• SCHEMBL1428231
• BYB65789
• 1-Pyrrolidinecarboxylic acid, 3-(4-bromo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• DB-222010
• 1-Boc-3-(4-bromo-1-pyrazolyl)pyrrolidine
• SB73820
• Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

• MDL： MFCD20482175
• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)15-5-4-10(8-15)16-7-9(13)6-14-16/h6-7,10H,4-5,8H2,1-3H3
• InChI Key： JCPSQLNKHVGZJG-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 1201657-89-7)

Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 1201657-89-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, often referred to as a pyrazole-pyrrolidine derivative, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the tert-butyl carboxylate group and the 4-bromo-1H-pyrazol-1-yl moiety, make it a versatile building block in medicinal chemistry.

The growing interest in heterocyclic compounds like Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is driven by their potential applications in drug discovery. Researchers are particularly intrigued by its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in the pharmaceutical industry. The compound's brominated pyrazole group is especially valuable for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

From a synthetic chemistry perspective, Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 1201657-89-7) is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for modern drug development. The compound's pyrrolidine scaffold is also noteworthy, as it is a common motif in many FDA-approved drugs, highlighting its relevance in the pharmaceutical sector.

In recent years, the demand for high-purity intermediates like Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate has surged, particularly in the context of precision medicine and targeted therapies. This trend aligns with the broader shift toward personalized healthcare, where the need for specific and efficacious compounds is paramount. The compound's CAS No. 1201657-89-7 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research.

Another area where Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate shows promise is in the development of agrochemicals. The pyrazole and pyrrolidine functionalities are known to exhibit insecticidal and herbicidal properties, making this compound a candidate for novel crop protection agents. With the increasing focus on sustainable agriculture, researchers are exploring its potential to replace older, less environmentally friendly chemicals.

The compound's physical and chemical properties are also of great interest. For instance, its molecular weight, solubility, and stability under various conditions are critical parameters for its application in different fields. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and ensure the quality of Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate.

In summary, Tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate (CAS No. 1201657-89-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its structural versatility and functional groups make it a valuable asset in synthetic chemistry and drug discovery. As research continues to uncover new uses for this compound, its significance in scientific and industrial contexts is expected to grow even further.